Cas no 1805335-81-2 (2-Amino-5-chloro-6-(difluoromethyl)-3-fluoropyridine)

• Product Name: 2-Amino-5-chloro-6-(difluoromethyl)-3-fluoropyridine
• CAS No: 1805335-81-2
• MF: C₆H₄ClF₃N₂
• MW: 196.557570457458
• CID: 4853849
• Update Time: 2025-10-30

2-Amino-5-chloro-6-(difluoromethyl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-chloro-6-(difluoromethyl)-3-fluoropyridine

• Inchi： 1S/C6H4ClF3N2/c7-2-1-3(8)6(11)12-4(2)5(9)10/h1,5H,(H2,11,12)
• InChI Key： ZMHXWBVFIHWJER-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(N)N=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-5-chloro-6-(difluoromethyl)-3-fluoropyridine

Research Brief on 2-Amino-5-chloro-6-(difluoromethyl)-3-fluoropyridine (CAS: 1805335-81-2)

2-Amino-5-chloro-6-(difluoromethyl)-3-fluoropyridine (CAS: 1805335-81-2) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its difluoromethyl and chloro substituents, serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have explored its utility in drug discovery, highlighting its role in modulating biological targets and enhancing drug efficacy.

Recent advancements in synthetic chemistry have enabled the efficient production of 2-Amino-5-chloro-6-(difluoromethyl)-3-fluoropyridine, with improved yields and purity. Researchers have employed innovative catalytic methods and green chemistry principles to optimize its synthesis, reducing environmental impact while maintaining high selectivity. These developments are crucial for scaling up production and ensuring the compound's availability for further pharmacological evaluation.

In pharmacological research, 2-Amino-5-chloro-6-(difluoromethyl)-3-fluoropyridine has shown promise as a building block for the development of novel kinase inhibitors and antimicrobial agents. Its fluorinated structure enhances metabolic stability and bioavailability, making it an attractive candidate for drug design. Preliminary studies have demonstrated its efficacy in inhibiting specific enzymatic pathways, suggesting potential applications in oncology and infectious disease treatment. Further in vitro and in vivo studies are underway to validate these findings and explore its therapeutic potential.

The compound's mechanism of action is currently under investigation, with researchers focusing on its interactions with biological macromolecules. Computational modeling and X-ray crystallography have provided insights into its binding affinity and selectivity, paving the way for structure-activity relationship (SAR) studies. These efforts aim to refine the compound's pharmacological profile and identify derivatives with enhanced potency and reduced toxicity.

In addition to its pharmaceutical applications, 2-Amino-5-chloro-6-(difluoromethyl)-3-fluoropyridine has been explored in agrochemical research. Its structural features make it a valuable precursor for the synthesis of herbicides and pesticides with improved efficacy and environmental safety. Recent field trials have demonstrated its potential in controlling resistant weed species, addressing a critical need in sustainable agriculture.

Despite its promising attributes, challenges remain in the development and commercialization of 2-Amino-5-chloro-6-(difluoromethyl)-3-fluoropyridine-based products. Regulatory hurdles, scalability issues, and the need for comprehensive toxicity studies are key considerations for researchers and industry stakeholders. Collaborative efforts between academia and industry are essential to overcome these barriers and translate laboratory findings into practical applications.

In conclusion, 2-Amino-5-chloro-6-(difluoromethyl)-3-fluoropyridine (CAS: 1805335-81-2) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its multifunctional properties and broad applicability underscore its potential to drive innovation in drug discovery and agrochemical development. Ongoing research efforts are expected to yield further insights into its biological activities and therapeutic utility, positioning it as a key player in future scientific advancements.